molecular formula C15H9ClF3N3O B8475820 4-Chloro-2-methoxy-7-[3-(trifluoromethyl)pyridin-2-yl]-1,8-naphthyridine CAS No. 832692-65-6

4-Chloro-2-methoxy-7-[3-(trifluoromethyl)pyridin-2-yl]-1,8-naphthyridine

Cat. No.: B8475820
CAS No.: 832692-65-6
M. Wt: 339.70 g/mol
InChI Key: YUIFAVJWMCXBGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-2-methoxy-7-[3-(trifluoromethyl)pyridin-2-yl]-1,8-naphthyridine is a useful research compound. Its molecular formula is C15H9ClF3N3O and its molecular weight is 339.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

832692-65-6

Molecular Formula

C15H9ClF3N3O

Molecular Weight

339.70 g/mol

IUPAC Name

4-chloro-2-methoxy-7-[3-(trifluoromethyl)pyridin-2-yl]-1,8-naphthyridine

InChI

InChI=1S/C15H9ClF3N3O/c1-23-12-7-10(16)8-4-5-11(21-14(8)22-12)13-9(15(17,18)19)3-2-6-20-13/h2-7H,1H3

InChI Key

YUIFAVJWMCXBGO-UHFFFAOYSA-N

Canonical SMILES

COC1=NC2=C(C=CC(=N2)C3=C(C=CC=N3)C(F)(F)F)C(=C1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Add sodium methoxide (4M, 1.0 mL, 4.0 mmol) to a solution of 2,4-dichloro-7-(3-trifluoromethyl-pyridin-2-yl)-[1,8]naphthyridine (1.2 g, 3.5 mmol) in THF (30 mL). Stir at room temperature overnight, add water (25 mL) and extract with ethyl acetate. Wash the combined organic extracts with brine, dry (MgSO4) and evaporate. Purify the residue by flash chromatography (elute with 1:2 hexane:ether) to give the title compound.
Name
sodium methoxide
Quantity
1 mL
Type
reactant
Reaction Step One
Name
2,4-dichloro-7-(3-trifluoromethyl-pyridin-2-yl)-[1,8]naphthyridine
Quantity
1.2 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
25 mL
Type
reactant
Reaction Step Two

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